Cas no 6159-35-9 (2-methylhexan-1-aminium chloride)

• Product Name: 2-methylhexan-1-aminium chloride
• CAS No: 6159-35-9
• MF: C₇H₁₈ClN
• MW: 151.67752122879
• MDL: MFCD01723092
• CID: 1629666
• Update Time: 2024-09-11

2-methylhexan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

• 2-methylhexan-1-aminium chloride
• 1-hexanamine, 2-methyl-, hydrochloride (1:1)
• 2-Methylhexan-1-amine hydrochloride (1:1)
• 2-methylhexylazanium,chloride

• MDL： MFCD01723092
• Inchi： 1S/C7H17N.ClH/c1-3-4-5-6-7(2)8;/h7H,3-6,8H2,1-2H3;1H
• InChI Key： JOPQZCZKKFHRNT-UHFFFAOYSA-N
• SMILES： CC(N)CCCCC.[H]Cl

Computed Properties

• Exact Mass: 132.972
• Monoisotopic Mass: 115.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26

Experimental Properties

• Boiling Point: 144.7°C at 760 mmHg
• Flash Point: 41.5°C
• PSA: 22.3